Cas no 1261928-91-9 (3-(2,4-Dihydroxypyrimidin-5-yl)-4-fluorobenzonitrile)

• Product Name: 3-(2,4-Dihydroxypyrimidin-5-yl)-4-fluorobenzonitrile
• CAS No: 1261928-91-9
• MF: C₁₁H₆FN₃O₂
• MW: 231.182645320892
• MDL: MFCD18316551
• CID: 5158355
• Update Time: 2026-03-04

3-(2,4-Dihydroxypyrimidin-5-yl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-Cyano-2-fluorophenyl)-(2,4)-dihydroxypyrimidine
• 3-(2,4-Dihydroxypyrimidin-5-yl)-4-fluorobenzonitrile

• MDL： MFCD18316551
• Inchi： 1S/C11H6FN3O2/c12-9-2-1-6(4-13)3-7(9)8-5-14-11(17)15-10(8)16/h1-3,5H,(H2,14,15,16,17)
• InChI Key： KEYGWNBMHMRMRH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 0.5
• Topological Polar Surface Area: 82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines